Cas no 77335-93-4 (Ethyl 5-Methyl-2-phenyl-1H-imidazole-4-carboxylate)

Ethyl 5-Methyl-2-phenyl-1H-imidazole-4-carboxylate is a heterocyclic compound featuring an imidazole core substituted with a phenyl group at the 2-position and a methyl group at the 5-position, esterified with an ethyl carboxylate moiety. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of bioactive molecules. Its imidazole ring offers stability and functionalization potential, while the ester group enhances reactivity for further derivatization. The compound is characterized by high purity and consistent performance, making it suitable for rigorous organic synthesis and medicinal chemistry studies. Proper handling and storage under inert conditions are recommended to maintain its integrity.
Ethyl 5-Methyl-2-phenyl-1H-imidazole-4-carboxylate structure
77335-93-4 structure
Product Name:Ethyl 5-Methyl-2-phenyl-1H-imidazole-4-carboxylate
CAS No:77335-93-4
MF:C13H14N2O2
MW:230.262463092804
MDL:MFCD09759050
CID:549533
PubChem ID:12706495
Update Time:2025-10-29

Ethyl 5-Methyl-2-phenyl-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carboxylicacid, 4-methyl-2-phenyl-, ethyl ester
    • 4-methyl-2-phenyl-1h-imidazole-5-carboxylic acid ethyl ester
    • 5-METHYL-2-PHENYL-3H-IMIDAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • ethyl 5-methyl-2-phenyl-1H-imidazole-4-carboxylate
    • 2-Phenyl-4-methyl-5-imidazolcarbonsaeure-aethylester
    • BB 0240585
    • SY082630
    • AMY27510
    • SCHEMBL15442034
    • MFCD08276084
    • MFCD09759050
    • LS-01082
    • AKOS027381428
    • FT-0712763
    • Ethyl 4-methyl-2-phenyl-1H-imidazole-5-carboxylate
    • 1260859-49-1
    • DTXSID50507519
    • 5-Methyl-2-phenyl-1H-imidazole-4-carboxylic acid ethyl ester
    • AKOS000321205
    • 77335-93-4
    • ALBB-000357
    • STK502246
    • DB-075295
    • Ethyl 5-Methyl-2-phenyl-1H-imidazole-4-carboxylate
    • MDL： MFCD09759050
    • Inchi： 1S/C13H14N2O2/c1-3-17-13(16)11-9(2)14-12(15-11)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3,(H,14,15)
    • InChI Key： NBVIVZIQTRTTBY-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1=C(C)NC(C2C=CC=CC=2)=N1)=O

Computed Properties

  • Exact Mass: 230.10600
  • Monoisotopic Mass: 230.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 354.7±27.0 °C at 760 mmHg
  • PSA: 54.98000
  • LogP: 2.56180
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 5-Methyl-2-phenyl-1H-imidazole-4-carboxylate Security Information

Ethyl 5-Methyl-2-phenyl-1H-imidazole-4-carboxylate Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-Methyl-2-phenyl-1H-imidazole-4-carboxylate Pricemore >>

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abcr
AB404479-500 mg
Ethyl 5-methyl-2-phenyl-1H-imidazole-4-carboxylate, 95%; .
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abcr
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